4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-propylbenzamide
Description
4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-propylbenzamide, also known as CQPB, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects and has been studied for its mechanism of action in different laboratory experiments.
Scientific Research Applications
Antimicrobial Activity
Quinoline derivatives, such as 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-propylbenzamide, exhibit good antimicrobial activity against various Gram-positive and Gram-negative microbial species . The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring .
Antimalarial Properties
Quinolines are known for their antimalarial properties . They have been used extensively in the treatment of malaria, a disease caused by parasites that enter the body through the bite of a mosquito .
Anticancer Activity
Quinoline derivatives have shown potential in anticancer activity . They have been used in the development of new drugs aimed at treating various types of cancer .
Antiviral Properties
Quinoline derivatives are also known for their antiviral properties . They have been used in the development of drugs to treat various viral infections .
Antidepressant and Anticonvulsant Effects
Quinoline derivatives have been found to exhibit antidepressant and anticonvulsant effects . This makes them potential candidates for the development of drugs aimed at treating conditions such as depression and epilepsy .
Anti-inflammatory Effects
Quinoline derivatives are known to have anti-inflammatory effects . They have been used in the development of drugs aimed at treating various inflammatory conditions .
Drug Development
4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-propylbenzamide has immense potential in scientific research, particularly in drug development. Its unique properties make it an invaluable tool for various applications.
Material Synthesis
In addition to its applications in the medical field, 4-chloro-N-((2-hydroxyquinolin-3-yl)methyl)-N-propylbenzamide can also be used in material synthesis. Its unique properties can be leveraged to create new materials with specific characteristics.
properties
IUPAC Name |
4-chloro-N-[(2-oxo-1H-quinolin-3-yl)methyl]-N-propylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O2/c1-2-11-23(20(25)14-7-9-17(21)10-8-14)13-16-12-15-5-3-4-6-18(15)22-19(16)24/h3-10,12H,2,11,13H2,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZORFHOAIQHLPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-[(2-oxo-1,2-dihydroquinolin-3-yl)methyl]-N-propylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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